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Abstract
D-Methioninol, the D-enantiomer of methioninol, is a chiral amino alcohol that serves as a

crucial building block and versatile intermediate in the fields of pharmaceutical sciences,

asymmetric synthesis, and materials science. Its unique structural features, combining a

primary alcohol, a primary amine, and a thioether side chain, all centered around a stereogenic

carbon, make it a molecule of significant interest. This guide provides a comprehensive

overview of D-Methioninol, detailing its physicochemical properties, synthesis methodologies

with an emphasis on stereocontrol, and robust analytical techniques for its characterization.

Furthermore, it delves into its critical applications, particularly in drug development as a

component of peptide-based therapeutics and as a chiral auxiliary in stereoselective reactions.

This document is intended to be a foundational resource for scientists and researchers, offering

both theoretical insights and practical methodologies to effectively utilize D-Methioninol in their

research endeavors.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1366785#bc-rfq
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/product/b1366785/docs?utm_src=pdf-body#d-methioninol-a-chiral-building-block-for-advanced-scientific-research-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


D-Methioninol, systematically named (R)-2-amino-4-(methylthio)-1-butanol, is a derivative of

the non-proteinogenic D-methionine. Understanding its fundamental properties is the first step

toward its effective application.

Structural and Molecular Data
The identity and purity of D-Methioninol are defined by its unique molecular structure and

associated identifiers. This data is critical for regulatory submissions, material sourcing, and

spectroscopic analysis.

Property Value Source(s)

CAS Number 87206-44-8 [1][2][3]

Molecular Formula C₅H₁₃NOS [1][3][4]

Molecular Weight 135.21 g/mol [1][3]

Synonyms

(R)-2-Amino-4-methylthio-1-

butanol, D-Met-ol, (R)-(+)-

Methionanol

[1][2][5]

Appearance
Syrup, thick oil, or waxy low-

melting mass
[1][5]

Physical and Spectroscopic Properties
The physical properties of D-Methioninol dictate its handling, storage, and reaction conditions.
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Property Value Source(s)

Melting Point 31-36 °C [5]

Boiling Point 120-122 °C (at 1 mmHg) [5]

Density 1.095 g/cm³ [5]

Optical Rotation
[α]D +7.5° to +12.7° (c=1 to

1.4 in ethanol)
[1][5]

Refractive Index ~1.5216 [5]

Storage Temperature 0-8 °C [1][5]

Synthesis and Stereochemical Control
The synthesis of enantiomerically pure D-Methioninol is paramount for its applications in

pharmaceuticals and asymmetric synthesis, where chirality dictates biological activity and

reaction outcomes. The primary route involves the reduction of the corresponding D-methionine

carboxylic acid or its ester derivatives.

Conceptual Synthesis Workflow
The most direct method for preparing D-Methioninol is the reduction of D-methionine. This

process must be conducted under conditions that do not racemize the chiral center.
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Caption: General synthesis pathway for D-Methioninol from D-Methionine.

Detailed Synthesis Protocol: Reduction of D-Methionine
Methyl Ester
This protocol describes a common laboratory-scale synthesis.

Step 1: Esterification of D-Methionine

Suspend D-methionine in anhydrous methanol at 0 °C.

Add thionyl chloride (SOCl₂) dropwise while maintaining the temperature below 5 °C.

Allow the reaction to warm to room temperature and stir for 12-16 hours.
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Remove the solvent under reduced pressure to obtain D-methionine methyl ester

hydrochloride as a crude product.

Causality: Esterification is performed to protect the carboxylic acid and make it more

susceptible to reduction by milder reducing agents, which can improve reaction selectivity and

yield.

Step 2: Reduction to D-Methioninol

Prepare a suspension of a suitable reducing agent, such as Lithium aluminum hydride

(LiAlH₄), in an anhydrous ether (e.g., THF or Diethyl Ether) under an inert atmosphere (e.g.,

Argon or Nitrogen).

Cool the suspension to 0 °C.

Slowly add a solution of the D-methionine methyl ester in the same anhydrous solvent.

After the addition is complete, allow the mixture to stir at room temperature for 4-6 hours or

until the reaction is complete (monitored by TLC).

Carefully quench the reaction by the sequential slow addition of water, followed by a sodium

hydroxide solution, and then more water (Fieser workup).

Filter the resulting solids and wash with the ether solvent.

Dry the combined organic filtrates over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield crude D-Methioninol.

Self-Validation: The success of the reduction can be monitored by Thin Layer Chromatography

(TLC), looking for the disappearance of the starting ester spot and the appearance of the more

polar alcohol product. The final product's identity and purity are confirmed via NMR and HPLC

analysis.

Step 3: Purification

The crude product is purified by column chromatography on silica gel or by vacuum

distillation to yield pure D-Methioninol.
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Analytical Methodologies for Quality Control
Ensuring the chemical and enantiomeric purity of D-Methioninol is critical. A combination of

chromatographic and spectroscopic methods is employed.

Chiral High-Performance Liquid Chromatography
(HPLC)
Chiral HPLC is the gold standard for determining the enantiomeric excess (e.e.) of D-
Methioninol.

Principle: The sample is passed through a column containing a chiral stationary phase

(CSP). The D- and L-enantiomers interact differently with the CSP, leading to different

retention times and allowing for their separation and quantification.

Typical Method:

Column: Chiral stationary phase columns (e.g., polysaccharide-based columns like

Chiralpak).

Mobile Phase: A mixture of hexane and isopropanol, often with a small amount of an

amine additive (e.g., diethylamine) to improve peak shape.

Detection: UV detector at a low wavelength (~210 nm).

Validation: The method is validated by running a sample of the racemic DL-Methioninol to

confirm baseline separation of the two enantiomer peaks. The enantiomeric excess is

calculated from the integrated peak areas of the D and L isomers.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for both identification and quantification, especially after

derivatization.[2]

Principle: To make the amino alcohol volatile for GC analysis, it is first derivatized. The

derivatized compound is then separated by GC and detected by MS.

Derivatization Protocol:
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React D-Methioninol with an optically active derivatizing agent, such as (+)-α-methoxy-α-

trifluoromethylphenylacetyl chloride.[2] This creates diastereomers that can be separated

on a standard (non-chiral) GC column.

Alternatively, acylate the amine and alcohol groups to increase volatility for analysis on a

chiral GC column.

Analysis: The mass spectrometer provides molecular weight and fragmentation data,

confirming the identity of the compound, while the gas chromatograph provides the

separation needed for quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of D-Methioninol.
While standard NMR cannot distinguish between enantiomers, chiral shift reagents can be

used to resolve the signals of the D- and L-forms if necessary. The ¹H NMR spectrum of D-
Methioninol is expected to show characteristic signals for the methylthio group (singlet, ~2.1

ppm), the methylene protons adjacent to the sulfur and the chiral center, the methine proton,

and the protons of the hydroxymethyl group.[1]

Applications in Drug Development and Asymmetric
Synthesis
The utility of D-Methioninol stems from its chirality and trifunctional nature.

Role in Peptide-Based Therapeutics
The incorporation of unnatural D-amino acids or their derivatives into peptide drugs is a well-

established strategy to enhance their therapeutic properties.
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Caption: D-Methioninol derivatives enhance peptide drug stability.

Increased Proteolytic Stability: Native peptides composed entirely of L-amino acids are often

rapidly degraded by proteases in the body. Replacing an L-amino acid with a D-amino acid

derivative like D-Methioninol can make the peptide resistant to enzymatic cleavage, thereby

increasing its in vivo half-life and therapeutic efficacy.[6]

Conformational Constraint: The unique structure of D-Methioninol can introduce specific

conformational constraints into a peptide backbone, which can help to lock the peptide into a

bioactive conformation, potentially increasing its potency and selectivity for its target

receptor.

Building Block for Novel Drugs: BOC-protected D-methionine (a precursor to D-Methioninol)
is a crucial building block in solid-phase peptide synthesis for drug discovery, allowing for the
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creation of novel peptide therapeutics.[7][8]

D-Methioninol as a Chiral Auxiliary
A chiral auxiliary is a molecule that is temporarily incorporated into a synthesis to direct the

stereochemical outcome of a reaction, after which it is removed.[9] D-Methioninol is well-

suited for this role.

Mechanism of Action:

Attachment: D-Methioninol is attached to a prochiral substrate (e.g., via an amide or ester

linkage).

Stereodirection: The chiral center of the D-Methioninol auxiliary sterically blocks one face

of the molecule, forcing an incoming reagent to attack from the opposite, less-hindered

face. This results in the formation of a new stereocenter with a specific, predictable

configuration.

Cleavage: After the reaction, the auxiliary is cleaved from the product and can be

recovered and reused.

Potential Applications: This strategy is used in reactions such as stereoselective alkylations,

aldol reactions, and Diels-Alder reactions to produce enantiomerically pure products that are

themselves valuable pharmaceutical intermediates.[10]

Emerging Research Areas
Research has shown that D-methionine (the parent amino acid) has potential otoprotective

effects, offering protection against hearing loss induced by noise and certain drugs.[6] It has

also been investigated for its effects on inhibiting the growth of certain tumor cells in vitro,

suggesting that D-amino acid metabolism could be a target for cancer therapy.[6][11] While

these studies focus on D-methionine, they open avenues for investigating D-Methioninol and

its derivatives in similar therapeutic contexts.

Conclusion
D-Methioninol is more than just a chemical reagent; it is an enabling tool for innovation in

stereoselective chemistry and drug discovery. Its defined stereochemistry and versatile
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functional groups provide a robust platform for constructing complex, chirally pure molecules.

From enhancing the stability of next-generation peptide drugs to guiding the stereochemical

outcome of complex organic reactions, D-Methioninol offers a distinct advantage to

researchers. A thorough understanding of its properties, synthesis, and analytical

characterization, as outlined in this guide, is essential for unlocking its full potential in the

laboratory and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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